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Compound of Interest

Compound Name: 2’-O-Methyl-5-methyl-4-thiouridine

Cat. No.: B12399112

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and available data for the modified nucleoside 2’-O-Methyl-5-methyl-4-thiouridine. This

document is intended to serve as a core resource for researchers and professionals involved in

nucleoside chemistry, RNA therapeutics, and drug development.

Chemical Structure and Identifiers
2’-O-Methyl-5-methyl-4-thiouridine is a modified pyrimidine nucleoside. Its structure features

a methyl group at the 2’ position of the ribose sugar, a methyl group at the 5 position of the

uracil base, and a sulfur atom replacing the oxygen at the 4 position of the uracil base.

Table 1: Chemical Identifiers for 2’-O-Methyl-5-methyl-4-thiouridine[1][2][3]
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Identifier Value

CAS Number 2095417-26-6

Molecular Formula C₁₁H₁₆N₂O₅S

Molecular Weight 288.32 g/mol

Canonical SMILES
CC1=CN(C(=O)N=C(S)N1)[C@H]2--INVALID-

LINK--CO)O">C@@HOC

InChI

InChI=1S/C11H16N2O5S/c1-5-4-13(10(17)12-

9(5)16)11-8(18-2)7(15)6(3-14)19-11/h4,6-

8,11,14-15H,3H2,1-2H3,

(H,12,16,17)/t6-,7-,8-,11-/m1/s1

InChIKey Not available

Diagram 1: Chemical Structure of 2’-O-Methyl-5-methyl-4-thiouridine

Caption: 2D structure of 2’-O-Methyl-5-methyl-4-thiouridine.

Experimental Data
Currently, there is a lack of publicly available, peer-reviewed experimental data such as

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) specifically for 2’-O-
Methyl-5-methyl-4-thiouridine. Researchers are encouraged to perform these

characterizations to contribute to the public knowledge base.

Synthesis Protocols
A detailed, step-by-step experimental protocol for the synthesis of 2’-O-Methyl-5-methyl-4-
thiouridine is not explicitly available in the reviewed literature. However, the synthesis of

related compounds provides a strong foundation for a potential synthetic route.

A plausible synthetic approach would involve the following key transformations, based on

established methods for nucleoside modifications:

Starting Material: 5-Methyluridine (Ribothymidine).
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2'-O-Methylation: Selective methylation of the 2'-hydroxyl group of the ribose moiety.

Thionation: Conversion of the 4-keto group of the pyrimidine ring to a thio-keto group.

Diagram 2: Proposed Synthetic Pathway

5-Methyluridine

Protection of 3' and 5' hydroxyl groups

2'-O-Methylation

Deprotection of 3' and 5' hydroxyl groups

Thionation at C4 position

2'-O-Methyl-5-methyl-4-thiouridine

Click to download full resolution via product page

Caption: A potential synthetic workflow for the target molecule.

Detailed Methodological Considerations:

Protection Strategy: The 3' and 5' hydroxyl groups of the ribose would likely require

protection with suitable protecting groups (e.g., silyl ethers) to ensure selective methylation
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at the 2' position.

Methylation Reagent: A common reagent for 2'-O-methylation is methyl iodide (CH₃I) or

dimethyl sulfate ((CH₃)₂SO₄) in the presence of a base.

Thionation Reagent: Lawesson's reagent is a widely used thionating agent for converting

carbonyls to thiocarbonyls in nucleoside chemistry.

Purification: Each step would necessitate purification, likely using column chromatography, to

isolate the desired intermediate.

Researchers attempting this synthesis should refer to literature on the synthesis of similar

modified nucleosides for detailed reaction conditions and purification protocols.

Biological Activity and Potential Applications
While specific biological assay data for 2’-O-Methyl-5-methyl-4-thiouridine is not readily

available, it is classified as a purine nucleoside analogue, a class of compounds known for their

broad antitumor activity.[3] The mechanism of action for such analogues often involves the

inhibition of DNA synthesis and induction of apoptosis.

The modifications present in this molecule suggest several potential biological implications and

research applications:

Increased Nuclease Resistance: The 2'-O-methylation is a common modification in RNA that

enhances stability against enzymatic degradation by nucleases. This property is highly

desirable for the development of RNA-based therapeutics.

Modulation of RNA Structure and Function: The combination of 2'-O-methylation and 4-

thiolation can influence the conformational preferences of the ribose sugar and the base-

pairing properties of the nucleoside. This can have significant effects on the structure and

function of RNA molecules into which it is incorporated.

Antiviral and Anticancer Research: Nucleoside analogues are a cornerstone of antiviral and

anticancer drug development. The unique combination of modifications in 2’-O-Methyl-5-
methyl-4-thiouridine makes it a candidate for screening in these therapeutic areas.
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RNA Labeling and Structural Studies: The 4-thio group can be utilized for specific chemical

reactions, such as cross-linking to interacting proteins or for the attachment of reporter

molecules, making it a useful tool for studying RNA-protein interactions and RNA structure.

Diagram 3: Potential Research Applications

2'-O-Methyl-5-methyl-4-thiouridine

RNA Therapeutics
(Increased Stability) Antiviral Research Anticancer Research RNA Structure &

Function Studies

RNA-Protein Interaction
(Cross-linking)

Click to download full resolution via product page

Caption: Logical relationships of potential applications.

Conclusion
2’-O-Methyl-5-methyl-4-thiouridine is a modified nucleoside with significant potential for

applications in biomedical research and drug development. While its definitive chemical

structure is known, a comprehensive understanding of its biological activity and a detailed,

optimized synthesis protocol remain to be fully elucidated in the public domain. This guide

provides a foundational resource to stimulate further investigation into this promising molecule.

The availability of its CAS number and SMILES notation should facilitate more targeted

research efforts to uncover its full potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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